(3S*,4R*)-3-methoxy-1-(5-phenylpentanoyl)piperidin-4-amine

• IUPAC Name: 1-[(3S,4R)-4-amino-3-methoxypiperidin-1-yl]-5-phenylpentan-1-one
• InChI: InChI=1S/C17H26N2O2/c1-21-16-13-19(12-11-15(16)18)17(20)10-6-5-9-14-7-3-2-4-8-14/h2-4,7-8,15-16H,5-6,9-13,18H2,1H3/t15-,16+/m1/s1
• InChI Key: UKRDJYLUVDZKFU-CVEARBPZSA-N
• Canonical SMILES: COC1CN(CCC1N)C(=O)CCCCC2=CC=CC=C2
• Isomeric SMILES: CO[C@H]1CN(CC[C@H]1N)C(=O)CCCCC2=CC=CC=C2
• Molecular Formula: C17H26N2O2
• Molecular Weight: 290.4 g/mol

Description

(3S*,4R*)-3-methoxy-1-(5-phenylpentanoyl)piperidin-4-amine, also known as MPAA, is a synthetic compound with potential applications in scientific research.

Scientific Research Applications

(3S*,4R*)-3-methoxy-1-(5-phenylpentanoyl)piperidin-4-amine has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have affinity for the dopamine transporter and the sigma-1 receptor, which are both involved in the regulation of dopamine release in the brain. This compound may also have potential applications in the treatment of addiction and depression.

Mechanism of Action

The mechanism of action of (3S*,4R*)-3-methoxy-1-(5-phenylpentanoyl)piperidin-4-amine is not fully understood, but it is believed to involve the modulation of dopamine release in the brain. This compound has been shown to increase dopamine release in the nucleus accumbens, a brain region associated with reward and motivation. It may also have an effect on the sigma-1 receptor, which is involved in the regulation of dopamine release.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase dopamine release in the nucleus accumbens, as well as to increase the activity of dopamine neurons in the ventral tegmental area. It may also have an effect on the sigma-1 receptor, which is involved in the regulation of dopamine release.

Advantages and Limitations for Lab Experiments

One advantage of (3S*,4R*)-3-methoxy-1-(5-phenylpentanoyl)piperidin-4-amine is that it is relatively easy to synthesize, which makes it a potentially useful tool for scientific research. However, there are also some limitations to its use. For example, its effects on dopamine release are not fully understood, and it may have off-target effects that could complicate experimental results.

Future Directions

There are a number of potential future directions for research on (3S*,4R*)-3-methoxy-1-(5-phenylpentanoyl)piperidin-4-amine. One area of interest is its potential applications in the treatment of addiction and depression. Another area of interest is its mechanism of action, particularly its effects on dopamine release in the brain. Further research is needed to fully understand the potential applications and limitations of this compound in scientific research.
Conclusion
In conclusion, this compound, or this compound, is a synthetic compound with potential applications in scientific research. It has been shown to have affinity for the dopamine transporter and the sigma-1 receptor, and may have potential applications in the treatment of addiction and depression. Further research is needed to fully understand the potential applications and limitations of this compound in scientific research.

Synthesis Methods

(3S*,4R*)-3-methoxy-1-(5-phenylpentanoyl)piperidin-4-amine is synthesized through a multi-step process that involves the reaction of 3-methoxy-4-formylpiperidine with 5-phenylpentanoic acid, followed by reduction and reductive amination. The final product is a white crystalline powder that is soluble in water and organic solvents.